2-Bromo-N-methylethanamine hydrobromide
Cat. No. B2433242
M. Wt: 218.92
InChI Key: MRNBJALXIPLMJN-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US07265246B2
Procedure details
Reflux a mixture of (2-bromoethyl)methylamine hydrobromic acid salt (500 mg, 2.28 mmol), 4-fluorobenzenethiol (0.243 mL, 2.28 mmol), and potassium t-butoxide (512 mg, 4.56 mmol) in acetonitrile (10 mL) for 17 hours. Remove the solvent under vacuum and dissolve the residue in ether and 5 N sodium hydroxide solution. Extract the organic layer with 1 N hydrochloric acid solution. Neutralize the acidic aqueous layer with 5 N sodium hydroxide solution and extract twice with ether. Dry the combined ether extracts over magnesium sulfate and reduce under vacuum to give 260 mg of the titled compound as an oil.
Quantity
500 mg
Type
reactant
Reaction Step One
Identifiers
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REACTION_CXSMILES
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Br.Br[CH2:3][CH2:4][NH:5][CH3:6].[F:7][C:8]1[CH:13]=[CH:12][C:11]([SH:14])=[CH:10][CH:9]=1.CC(C)([O-])C.[K+]>C(#N)C>[F:7][C:8]1[CH:13]=[CH:12][C:11]([S:14][CH2:3][CH2:4][NH:5][CH3:6])=[CH:10][CH:9]=1 |f:0.1,3.4|
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Inputs
Step One
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Name
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|
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Quantity
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500 mg
|
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Type
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reactant
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Smiles
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Br.BrCCNC
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Name
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Quantity
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0.243 mL
|
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Type
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reactant
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Smiles
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FC1=CC=C(C=C1)S
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Name
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Quantity
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512 mg
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Type
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reactant
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Smiles
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CC(C)([O-])C.[K+]
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Name
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Quantity
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10 mL
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Type
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solvent
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Smiles
|
C(C)#N
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Conditions
Other
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Conditions are dynamic
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1
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Details
|
See reaction.notes.procedure_details.
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Workups
TEMPERATURE
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Type
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TEMPERATURE
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Details
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Reflux
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CUSTOM
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Type
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CUSTOM
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Details
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Remove the solvent under vacuum
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DISSOLUTION
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Type
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DISSOLUTION
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Details
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dissolve the residue in ether
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EXTRACTION
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Type
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EXTRACTION
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Details
|
Extract the organic layer with 1 N hydrochloric acid solution
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EXTRACTION
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Type
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EXTRACTION
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Details
|
Neutralize the acidic aqueous layer with 5 N sodium hydroxide solution and extract twice with ether
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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Details
|
Dry the combined ether
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Outcomes
Product
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Name
|
|
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Type
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product
|
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Smiles
|
FC1=CC=C(C=C1)SCCNC
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 260 mg | |
| YIELD: CALCULATEDPERCENTYIELD | 61.6% |
Source
|
Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
